Cas no 870966-67-9 (1,3-Naphthalenedicarbonitrile, 4-(1-pyrrolidinyl)-)

• Product Name: 1,3-Naphthalenedicarbonitrile, 4-(1-pyrrolidinyl)-
• CAS No: 870966-67-9
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 659372
• PubChem ID: 69227778
• Update Time: 2025-04-19

1,3-Naphthalenedicarbonitrile, 4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedicarbonitrile, 4-(1-pyrrolidinyl)-
• 4-pyrrolidin-1-ylnaphthalene-1,3-dicarbonitrile
• DTXSID40740059
• 4-(Pyrrolidin-1-yl)naphthalene-1,3-dicarbonitrile
• SCHEMBL4882150
• 870966-67-9

• Inchi： 1S/C16H13N3/c17-10-12-9-13(11-18)16(19-7-3-4-8-19)15-6-2-1-5-14(12)15/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： GLKIGKMHKRDAHT-UHFFFAOYSA-N
• SMILES： N1(C2=C(C#N)C=C(C#N)C3C=CC=CC2=3)CCCC1

Computed Properties

• Exact Mass: 247.110947427g/mol
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.8Ų